![molecular formula C10H16Cl2N2O2 B1376109 Ethyl 2-amino-3-(pyridin-4-yl)propanoate dihydrochloride CAS No. 1384427-38-6](/img/structure/B1376109.png)
Ethyl 2-amino-3-(pyridin-4-yl)propanoate dihydrochloride
Overview
Description
Ethyl 2-amino-3-(pyridin-4-yl)propanoate dihydrochloride is a chemical compound with the molecular weight of 267.15 . It is stored at 4 degrees Celsius . The IUPAC name for this compound is ethyl 2-amino-3-(4-pyridinyl)propanoate dihydrochloride .
Molecular Structure Analysis
The InChI code for this compound is1S/C10H14N2O2.2ClH/c1-2-14-10(13)9(11)7-8-3-5-12-6-4-8;;/h3-6,9H,2,7,11H2,1H3;2*1H
. This code provides a standardized way to represent the compound’s molecular structure. Physical And Chemical Properties Analysis
This compound is a powder that is stored at 4 degrees Celsius . .Scientific Research Applications
Crystallographic Studies :Ethyl 2-amino-3-(pyridin-4-yl)propanoate dihydrochloride has been studied for its crystal structure. The compound forms part of the structure of Dabigatran etexilate tetrahydrate, where it helps to form layers in the crystal through hydrogen bonding involving water molecules (Liu et al., 2012).
Polymorphism in Pharmaceuticals :The compound has been used to study polymorphism in pharmaceuticals. This research is crucial for understanding the physical and chemical properties of drugs, including their stability and solubility (Vogt et al., 2013).
Synthesis of Dabigatran Etexilate :This compound is integral in the synthesis of Dabigatran Etexilate, a medication used for the treatment of blood clots. The synthesis process involves multiple steps, including reactions with different chemicals to produce the final compound (Huansheng, 2013).
Anti-Cancer Research :There's research indicating the potential of this compound in anti-cancer activity. A study focused on synthesizing a new compound using this compound and testing its efficacy against gastric cancer cell lines (Liu et al., 2019).
Metal Analysis in Environmental and Pharmaceutical Samples :The compound has been utilized in the analysis of metal ions in environmental and pharmaceutical samples. This involves the use of methyl 3-amino-3-(pyridin-3-yl)propanoate dihydrochloride as an ion-pairing reagent for the separation and determination of metal ions (Belin & Gülaçar, 2005).
Synthesis of Functionalized Compounds :It's involved in the synthesis of various functionalized compounds, which are critical in pharmaceutical research and development. This includes the synthesis of compounds with potential antihypertensive activity (Kumar & Mashelker, 2006).
Photophysical Properties Study :this compound has been used in the study of photophysical properties of novel synthesized compounds. This research is important for understanding the interaction of these compounds with light, which has implications in fields like phototherapy and imaging (Ershov et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
ethyl 2-amino-3-pyridin-4-ylpropanoate;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2.2ClH/c1-2-14-10(13)9(11)7-8-3-5-12-6-4-8;;/h3-6,9H,2,7,11H2,1H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLDATCZIZVRQCE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CC1=CC=NC=C1)N.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16Cl2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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